Cas no 5467-68-5 (5-butan-2-yl-5-propylimidazolidine-2,4-dione)

5-butan-2-yl-5-propylimidazolidine-2,4-dione structure
5467-68-5 structure
Product Name:5-butan-2-yl-5-propylimidazolidine-2,4-dione
CAS No:5467-68-5
MF:C10H18N2O2
MW:198.262122631073
CID:942506
PubChem ID:230562
Update Time:2025-04-19

5-butan-2-yl-5-propylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 5-butan-2-yl-5-propylimidazolidine-2,4-dione
    • 5-(butan-2-yl)-5-propylimidazolidine-2,4-dione
    • AC1L5JST
    • AC1Q6GHP
    • AG-J-08068
    • AR-1G5476
    • CTK5A2226
    • NSC25599
    • NSC-25599
    • SureCN6694378
    • 5-(sec-Butyl)-5-propylimidazolidine-2,4-dione
    • DTXSID20282361
    • SCHEMBL6694378
    • 5467-68-5
    • Inchi: 1S/C10H18N2O2/c1-4-6-10(7(3)5-2)8(13)11-9(14)12-10/h7H,4-6H2,1-3H3,(H2,11,12,13,14)
    • InChI Key: BPHSKCUTPDPMSB-UHFFFAOYSA-N
    • SMILES: O=C1C(CCC)(C(C)CC)NC(N1)=O

Computed Properties

  • Exact Mass: 198.13694
  • Monoisotopic Mass: 198.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.017
  • Refractive Index: 1.457
  • PSA: 58.2
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